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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B10814246

Get Quote

For Research Use Only

Introduction
AT-1002 TFA is a synthetic hexapeptide that acts as a potent modulator of tight junctions, the

protein complexes that form a barrier between epithelial cells.[1][2] By reversibly opening these

junctions, AT-1002 facilitates the paracellular transport of molecules, making it a valuable tool

for drug delivery research and studies of epithelial barrier function.[1][2] This document

provides detailed application notes and protocols for the solubilization of AT-1002 TFA in both

dimethyl sulfoxide (DMSO) and various aqueous solutions to aid researchers in its effective

use.

Chemical Properties
AT-1002 TFA is the trifluoroacetate salt of the AT-1002 peptide. The trifluoroacetic acid (TFA) is

a common counterion used in peptide synthesis and purification and can influence the

compound's solubility and handling characteristics.
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Property Value Reference

Molecular Formula C34H54F3N9O9S [2]

Molecular Weight 821.91 g/mol [2]

Appearance White solid [3]

Purity Research Grade [3]

Target Gap Junction Protein [2]

Pathway Cytoskeleton [2]

Solubility Data
The solubility of AT-1002 TFA is a critical factor for its use in in vitro and in vivo experimental

models. The following table summarizes the known solubility data in commonly used laboratory

solvents. Please note that sonication and gentle warming may be required to achieve complete

dissolution.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 33.33 40.55
Ultrasonic assistance

is needed.[3]

Water 1 1.22
Ultrasonic assistance

is needed.[3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

8.33 10.13

Requires ultrasonic

and warming to 60°C.

[2]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 2.5 ≥ 3.04 Clear solution.[2]

10% DMSO, 90%

corn oil
≥ 2.5 ≥ 3.04 Clear solution.[2]
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 33.33 mg/mL stock solution of AT-1002 TFA in

DMSO.

Materials:

AT-1002 TFA (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh the desired amount of AT-1002 TFA powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 33.33 mg/mL solution, weigh 33.33

mg of the peptide.

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube. For the

example above, add 1 mL of DMSO.

Initial Mixing: Briefly vortex the tube to disperse the powder in the solvent.

Sonication: Place the tube in an ultrasonic water bath. Sonicate the solution until the solid is

completely dissolved. This may take several minutes. Visually inspect the solution to ensure

no solid particles remain.
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Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles. For storage at -20°C, it is recommended to use the solution within one

month. For longer-term storage up to six months, -80°C is recommended.[1]

Protocol 2: Preparation of an Aqueous Working Solution
This protocol outlines the preparation of a 1 mg/mL working solution of AT-1002 TFA in water.

This solution is suitable for many cell-based assays.

Materials:

AT-1002 TFA (solid)

Nuclease-free water

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

0.22 µm sterile syringe filter

Procedure:

Weighing: Weigh the required amount of AT-1002 TFA powder in a sterile tube. To prepare 1

mL of a 1 mg/mL solution, use 1 mg of the peptide.

Solvent Addition: Add 1 mL of nuclease-free water to the tube.

Initial Mixing: Gently vortex the tube.

Sonication: Sonicate the solution in an ultrasonic water bath until the peptide is fully

dissolved.[3]

Sterilization: Before use in cell culture, sterilize the aqueous solution by passing it through a

0.22 µm syringe filter.[1]
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Use: Use the freshly prepared aqueous solution immediately for experiments.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of AT-1002 and the experimental

workflow for its solubilization.
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Caption: Mechanism of AT-1002 TFA in enhancing paracellular transport.
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Caption: Experimental workflow for solubilizing AT-1002 TFA.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body-img#at-1002-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b10814246/docs?utm_src=pdf-body#at-1002-tfa-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions
AT-1002 TFA is for research use only and has not been approved for human use. Handle with

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses. Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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